molecular formula C7H11N3O2 B8622648 N-methoxy-N,1-dimethyl-1H-imidazole-2-carboxamide

N-methoxy-N,1-dimethyl-1H-imidazole-2-carboxamide

Cat. No.: B8622648
M. Wt: 169.18 g/mol
InChI Key: XAZMSVNEIJLATB-UHFFFAOYSA-N
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Description

N-methoxy-N,1-dimethyl-1H-imidazole-2-carboxamide is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11N3O2

Molecular Weight

169.18 g/mol

IUPAC Name

N-methoxy-N,1-dimethylimidazole-2-carboxamide

InChI

InChI=1S/C7H11N3O2/c1-9-5-4-8-6(9)7(11)10(2)12-3/h4-5H,1-3H3

InChI Key

XAZMSVNEIJLATB-UHFFFAOYSA-N

Canonical SMILES

CN1C=CN=C1C(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

HATU (O-(7-azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate) (1.75 g; 4.60 mmol) was added in on portion to a stirring solution of 1-methyl-1H-imidazole-2-carboxylic acid (509 mg; 4.04 mmol), N,O-dimethylhydroxylamine hydrochloride (391 mg; 4.01 mmol), and diisopropylethylamine (2.0 mL; 11.9 mmol) in anhydrous DMF (14 mL). The mixture was stirred at room temperature for 17 hours and partitioned between ethyl acetate (100 mL) and water (100 mL). The organic phase was dried (MgSO4) and concentrated in vacuo, giving a colourless oil (1.45 g). This was purified by column chromatography, giving the title compound as a colourless oil (494 mg; 73%).
Name
Quantity
1.75 g
Type
reactant
Reaction Step One
Quantity
509 mg
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
391 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
14 mL
Type
solvent
Reaction Step One
Name

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